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Compound of Interest

Methyl 3-(1-Tritylimidazol-4-yl)
Compound Name:
Propionate

Cat. No.: B015681

An In-depth Technical Guide to Methyl 3-(1-
Tritylimidazol-4-yl) Propionate

This technical guide provides a comprehensive overview of the chemical properties of Methyl
3-(1-Tritylimidazol-4-yl) Propionate, tailored for researchers, scientists, and professionals in
drug development. This document summarizes its core structural and molecular data and
presents a visual representation of its chemical structure.

Core Compound Data

Methyl 3-(1-Tritylimidazol-4-yl) Propionate is a chemical compound that serves as a versatile
building block in organic synthesis and is of interest in medicinal chemistry.[1] The presence of
the imidazole ring suggests potential biological activity, while the trityl group can enhance
stability and solubility in organic solvents.[1]

Quantitative data for Methyl 3-(1-Tritylimidazol-4-yl) Propionate is summarized in the table
below for ease of reference.
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Property Value References
Molecular Weight 396.48 g/mol [1112113114]
Molecular Formula C26H24N202 [1112][3][4]
CAS Number 102676-60-8 [1][2]114]

COC(=0)CCclcn(cnl)C(clccc
SMILES [1]
ccl)(clcceccl)cleccecl

InChl=1/C26H24N202/c1-30-
25(29)18-17-24-19-28(20-27-
24)26(21-11-5-2-6-12-21,22-

InChl [1]
13-7-3-8-14-22)23-15-9-4-10-
16-23/h2-16,19-20H,17-
18H2,1H3

Chemical Structure Visualization

The two-dimensional chemical structure of Methyl 3-(1-Tritylimidazol-4-yl) Propionate is
depicted below. This visualization was generated using the DOT language to illustrate the
connectivity of atoms within the molecule.

Caption: 2D structure of Methyl 3-(1-Tritylimidazol-4-yl) Propionate.

Experimental Protocols and Further Research

Currently, detailed experimental protocols for the synthesis or application of Methyl 3-(1-
Tritylimidazol-4-yl) Propionate are not publicly available in the referenced literature. Similarly,
there is no information regarding its involvement in specific signaling pathways. This compound
is primarily available as a research chemical, and its applications are broadly described for use
in organic synthesis.[1] Professionals interested in utilizing this compound would need to
develop or adapt existing synthetic methodologies for imidazole-containing compounds.
Further research is required to elucidate its biological activity and potential therapeutic
applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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